![molecular formula C16H18N2O3S B7469672 2-(phenoxymethyl)-N-(tetrahydro-2-furanylmethyl)-1,3-thiazole-4-carboxamide](/img/structure/B7469672.png)
2-(phenoxymethyl)-N-(tetrahydro-2-furanylmethyl)-1,3-thiazole-4-carboxamide
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Overview
Description
2-(phenoxymethyl)-N-(tetrahydro-2-furanylmethyl)-1,3-thiazole-4-carboxamide is a chemical compound that has been studied in various scientific research applications. This compound has shown potential for use in the development of new drugs due to its unique properties.
Mechanism of Action
The mechanism of action of 2-(phenoxymethyl)-N-(tetrahydro-2-furanylmethyl)-1,3-thiazole-4-carboxamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer cell growth. This compound has also been shown to have antioxidant properties.
Biochemical and Physiological Effects:
In vitro studies have shown that this compound inhibits the proliferation of cancer cells and reduces inflammation. Animal studies have also shown that this compound has neuroprotective effects and can improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(phenoxymethyl)-N-(tetrahydro-2-furanylmethyl)-1,3-thiazole-4-carboxamide in lab experiments is its high purity and yield. This compound is also relatively easy to synthesize. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy in specific applications.
Future Directions
There are several future directions for research on 2-(phenoxymethyl)-N-(tetrahydro-2-furanylmethyl)-1,3-thiazole-4-carboxamide. One direction is to further investigate its potential use in the treatment of cancer and inflammatory diseases. Another direction is to study its neuroprotective effects in more detail and explore its potential use in the treatment of neurological disorders. Additionally, more research is needed to fully understand the mechanism of action of this compound and to design experiments to test its efficacy in specific applications.
Synthesis Methods
The synthesis of 2-(phenoxymethyl)-N-(tetrahydro-2-furanylmethyl)-1,3-thiazole-4-carboxamide involves the reaction of 2-(bromomethyl)phenol with N-(tetrahydro-2-furanylmethyl)thiourea in the presence of a base. The resulting product is then treated with a carboxylic acid derivative to form the final compound. This synthesis method has been optimized for high yield and purity.
Scientific Research Applications
2-(phenoxymethyl)-N-(tetrahydro-2-furanylmethyl)-1,3-thiazole-4-carboxamide has been studied for its potential use in drug development. It has been found to have anti-inflammatory and anti-cancer properties. This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.
Properties
IUPAC Name |
N-(oxolan-2-ylmethyl)-2-(phenoxymethyl)-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3S/c19-16(17-9-13-7-4-8-20-13)14-11-22-15(18-14)10-21-12-5-2-1-3-6-12/h1-3,5-6,11,13H,4,7-10H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNKXRDMINVPOHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=O)C2=CSC(=N2)COC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.